![molecular formula C51H69Br4N11O22 B1192139 (2S)-6-amino-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2R)-3-carboxy-2-[6-[8-(4,5,6,7-tetrabromobenzimidazol-1-yl)octanoylamino]hexanoylamino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]hexanoic acid](/img/structure/B1192139.png)
(2S)-6-amino-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2R)-3-carboxy-2-[6-[8-(4,5,6,7-tetrabromobenzimidazol-1-yl)octanoylamino]hexanoylamino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]hexanoic acid
Overview
Description
ARC-1502 is a highly potent CK2α inhibitor (K(i) = 0.5 nM), revealing high selectivity for CK2α in a panel of 140 protein kinases.
Properties
Molecular Formula |
C51H69Br4N11O22 |
|---|---|
Molecular Weight |
1507.784 |
IUPAC Name |
(6-(8-(4,5,6,7-Tetrabromo-1H-benzo[d]imidazol-1-yl)octanamido)hexanoyl)-D-aspartyl-L-aspartyl-L-aspartyl-L-aspartyl-L-aspartyl-L-aspartyl-L-lysine |
InChI |
InChI=1S/C51H69Br4N11O22/c52-39-40(53)42(55)44-43(41(39)54)58-23-66(44)16-10-3-1-2-5-12-31(67)57-15-9-4-6-13-32(68)59-25(17-33(69)70)45(81)61-27(19-35(73)74)47(83)63-29(21-37(77)78)49(85)65-30(22-38(79)80)50(86)64-28(20-36(75)76)48(84)62-26(18-34(71)72)46(82)60-24(51(87)88)11-7-8-14-56/h23-30H,1-22,56H2,(H,57,67)(H,59,68)(H,60,82)(H,61,81)(H,62,84)(H,63,83)(H,64,86)(H,65,85)(H,69,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)(H,79,80)(H,87,88)/t24-,25+,26-,27-,28-,29-,30-/m0/s1 |
InChI Key |
PSYBNSNMRFCKQV-XCTJUUHHSA-N |
SMILES |
NCCCC[C@@H](C(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@@H](CC(O)=O)NC(CCCCCNC(CCCCCCCN1C=NC2=C(Br)C(Br)=C(Br)C(Br)=C12)=O)=O)=O)=O)=O)=O)=O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
ARC-1502; ARC 1502; ARC1502 |
Origin of Product |
United States |
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![N-[(Z)-anthracen-9-ylmethylideneamino]-N'-(hydroxyamino)methanimidamide](/img/structure/B1192065.png)
